Cas no 13849-08-6 (S-(+)-Marmesin)

S-(+)-Marmesin structure
S-(+)-Marmesin structure
Product Name:S-(+)-Marmesin
CAS No:13849-08-6
MF:C14H14O4
MW:246.258564472198
MDL:MFCD01725701
CID:203767
PubChem ID:334704
Update Time:2025-08-03

S-(+)-Marmesin Chemical and Physical Properties

Names and Identifiers

    • Marmesin
    • (S)-2,3-Dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
    • [S,(+)]-2,3-Dihydro-2α-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
    • (S)-Marmesin
    • (2S)-2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro[3,2-g]chromen-7-one
    • 7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (2S)-
    • (+)-Marmesin
    • (7S)-marmesin
    • 2-(1-hydroxy-1-methyl-ethyl)-2,3-dihydro-furo[3,2-g]chromen-7-one
    • 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
    • S(+)-Marmesin
    • (S)-2-(2-Hydroxypropan-2-yl)-2H-furo[3,2-g]chromen-7(3H)-one
    • S-(+)-Marmesin
    • MARMESIN, (+)-
    • (2S)-2-(1-hydroxy-1-methylethyl)-2,3-dihydro-7H-furo[3,2-g]chromen-7-one
    • (S)-(+)-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
    • (+)-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
    • (S)-2-(2-hydro
    • NSC796156
    • SDCCGMLS-0066759.P001
    • 7H-Furo[3, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (+)-
    • DivK1c_007014
    • MEGxp0_001933
    • CHEMBL442813
    • Marmesin ((+)-Marmesin)
    • NS00094519
    • HSDB 8478
    • UNII-H5D33D6K5D
    • BRD-K36377456-001-02-0
    • 7H-FURO(3,2-G)(1)BENZOPYRAN-7-ONE, 2,3-DIHYDRO-2-(1-HYDROXY-1-METHYLETHYL)-, (2S)-
    • HY-N2176
    • 2-(2-HYDROXYPROPAN-2-YL)-2H,3H,7H-FURO[3,2-G]CHROMEN-7-ONE
    • KBioGR_002022
    • Q13847605
    • C09276
    • FWYSBEAFFPBAQU-LBPRGKRZSA-N
    • NSC-340840
    • Spectrum3_001642
    • NCGC00178117-02!(2S)-2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro[3,2-g]chromen-7-one
    • (S)-2-(2-hydroxypropan-2-yl)-2,3-dihydro-7H-furo[3,2-g]chromen-7-one
    • AB00053150-02
    • H5D33D6K5D
    • 7H-Furo[3, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (S)-(+)-
    • MS-23486
    • (+)-Marmesin;(S)-Marmesin
    • BDBM50250917
    • Spectrum5_000402
    • 7H-Furo[3, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (S)-
    • NSC 340840
    • SpecPlus_000918
    • KBio1_001958
    • MFCD01725701
    • DTXSID001030448
    • KBio3_002583
    • Spectrum4_001701
    • Spectrum_001516
    • KBio2_001996
    • CCG-40145
    • CHEBI:6695
    • (2S)-2-(2-HYDROXYPROPAN-2-YL)-2H,3H,7H-FURO[3,2-G]CHROMEN-7-ONE
    • BSPBio_003363
    • KBio2_004564
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (S)-
    • KBio2_007132
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (+)-
    • KBioSS_001996
    • 2-(1-Hydroxy-1-methylethyl)-2,3-dihydro-7H-furo[3,2-g]chromen-7-one #
    • SCHEMBL12062107
    • SPBio_000694
    • NSC340840
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (S)-(+)-
    • AKOS021983162
    • AC-35105
    • 7H-Furo(3,2-g)(1)benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (S)-(+)-
    • CS-7901
    • (2S)-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo[3,2-g][1]benzopyran-7-one
    • 13849-08-6
    • s3283
    • NSC-796156
    • CCRIS 5728
    • 7H-Furo[3,2-g][1]benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (2S)-
    • Spectrum2_000737
    • Oprea1_468691
    • 2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro[3,2-g]chromen-7-one
    • HMS1672K17
    • FS-7925
    • FT-0775401
    • CHEMBL4128429
    • 13710-70-8
    • CHEBI:49080
    • 7H-Furo[3,2-g][1]benzopyran-7-one,2,3-dihydro-2-(1-hydroxy-1-methylethyl)-
    • 2-(1-hydroxy-1-methyl-ethyl)-2,3-dihydrofuro[3,2-g]chromen-7-one
    • InChI=1/C14H14O4/c1-14(2,16)12-6-9-5-8-3-4-13(15)18-10(8)7-11(9)17-12/h3-5,7,12,16H,6H2,1-2H
    • Q27121470
    • AKOS000546749
    • ( inverted exclamation markA)-Marmesin
    • 2-(2-hydroxypropan-2-yl)-2,3-dihydro-7H-furo[3,2-g]chromen-7-one
    • FT-0775691
    • Oprea1_172287
    • CS-0068783
    • (+/-)-Marmesin
    • SCHEMBL546574
    • HY-N2176A
    • AKOS022062475
    • 2-(1-Hydroxy-1-methylethyl)-2,3-dihydrofuro[3,2-g]chromen-7-one
    • Q-100147
    • 2-(1-Hydroxy-1-methylethyl)-2,3-dihydro-7H-furo[3,2-g]chromen-7-one
    • FWYSBEAFFPBAQU-UHFFFAOYSA-N
    • (2S)-2-(1-hydroxy-1-methylethyl)-2,3-dihydro-7H-furo(3,2-g)chromen-7-one
    • (S)-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo(3,2-g)(1)benzopyran-7-one
    • DA-65255
    • 2-(2-Hydroxy-2-propanyl)-2,3-dihydro-7H-furo(3,2-g)chromen-7-one
    • (2S)-2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro(3,2-g)chromen-7-one
    • 7H-Furo(3,2-g)(1)benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-
    • 7H-Furo(3,2-g)(1)benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (+)-
    • (S)-(+)-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo(3,2-g)(1)benzopyran-7-one
    • (+)-2,3-dihydro-2-(1-hydroxy-1-methylethyl)-7H-furo(3,2-g)(1)benzopyran-7-one
    • 7H-Furo(3,2-g)(1)benzopyran-7-one, 2,3-dihydro-2-(1-hydroxy-1-methylethyl)-, (S)-
    • MDL: MFCD01725701
    • Inchi: 1S/C14H14O4/c1-14(2,16)12-6-9-5-8-3-4-13(15)18-10(8)7-11(9)17-12/h3-5,7,12,16H,6H2,1-2H3/t12-/m0/s1
    • InChI Key: FWYSBEAFFPBAQU-LBPRGKRZSA-N
    • SMILES: O1C2C=C3C(C=CC(=O)O3)=CC=2C[C@H]1C(C)(C)O

Computed Properties

  • Exact Mass: 246.08900
  • Monoisotopic Mass: 246.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 387
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Exact Mass: 246.089
  • Topological Polar Surface Area: 55.8
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.9
  • Molecular Weight: 246.26

Experimental Properties

  • Color/Form: No data available
  • Density: 1.334
  • Melting Point: 189-191 ºC
  • Boiling Point: 434 ºC
  • Flash Point: 168 ºC
  • Refractive Index: 1.61
  • Solubility: In water, 2102 mg/L at 25 °C (est)
  • PSA: 59.67000
  • LogP: 1.86740
  • Vapor Pressure: 1.65X10-8 mm Hg at 25 °C (est)

S-(+)-Marmesin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449042354-10mg
(S)-2-(2-Hydroxypropan-2-yl)-2H-furo[3,2-g]chromen-7(3H)-one
13849-08-6 95%
10mg
418.00 USD 2021-06-11
Alichem
A449042354-25mg
(S)-2-(2-Hydroxypropan-2-yl)-2H-furo[3,2-g]chromen-7(3H)-one
13849-08-6 95%
25mg
873.57 USD 2021-06-11
Alichem
A449042354-100mg
(S)-2-(2-Hydroxypropan-2-yl)-2H-furo[3,2-g]chromen-7(3H)-one
13849-08-6 95%
100mg
2,006.34 USD 2021-06-11
DC Chemicals
DC22297-100 mg
Marmesin
13849-08-6 >98%
100mg
$700.0 2022-02-28
DC Chemicals
DC22297-250 mg
Marmesin
13849-08-6 >98%
250mg
$1200.0 2022-02-28
DC Chemicals
DC22297-1 g
Marmesin
13849-08-6 >98%
1g
$2500.0 2022-02-28
TRC
M000230-10mg
(+)-Marmesin
13849-08-6
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$155.00 2023-05-18
TRC
M000230-50mg
(+)-Marmesin
13849-08-6
50mg
$620.00 2023-05-18
TRC
M000230-100mg
(+)-Marmesin
13849-08-6
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$1194.00 2023-05-18
MedChemExpress
HY-N2176-5mg
S-(+)-Marmesin
13849-08-6 99.04%
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¥1200 2024-05-24
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